Cyclodiol
Overview
Description
Cyclodiol, also known as 14α,17α-ethano-17β-estradiol or ZK-115194, is a synthetic estrogen . It was studied in the 1990s but was never marketed . Cyclodiol is a derivative of estradiol with a bridge between the C14α and C17α positions . It has 100% of the relative binding affinity of estradiol for the human ERα and similar transactivational capacity as estradiol at the receptor . It shows genotoxicity similarly to estradiol .
Molecular Structure Analysis
Cyclodiol is a derivative of estradiol with a bridge between the C14α and C17α positions . The molecular structure of organic compounds is crucial to the activity of medicines . Tools like “What is this?” (WIT), implemented in CrysAlis Pro software, can provide an approximate but rapid and sufficient quality of the structure of a molecule required in the particular steps in Chemical research .Scientific Research Applications
Cyclodextrin-Based Pharmaceutics
Cyclodextrins, cyclic oligomers of glucose, form water-soluble inclusion complexes with small molecules and portions of large compounds. Their biocompatible nature and low toxicity in animals and humans make them suitable for pharmaceutical applications, such as improving drug bioavailability. Current and future applications of cyclodextrin-based therapeutics include drug delivery and the delivery of nucleic acids (Davis & Brewster, 2004).
Stone Conservation
Cyclododecane (C12H24), a solid cyclic hydrocarbon, is used increasingly as a temporary consolidant for weak or friable materials, including stone. This research evaluates its effectiveness and sublimation properties from both porous and nonporous substrates, indicating its usefulness in temporary applications on stone substrates (Stein et al., 2000).
Drug Delivery Systems
Cyclodextrins play a significant role in the design of various novel drug delivery systems such as liposomes, microspheres, microcapsules, and nanoparticles. They are key in enhancing drug solubility, dissolution, bioavailability, safety, and stability, making them valuable as excipients in drug formulations (Challa et al., 2005).
Cyclotides as Drug Design Templates
Cyclotides, stable plant proteins, have various pharmaceutical applications due to their bioactivities, such as anti-HIV and antimicrobial activities. They are considered promising templates for drug design due to their unique structure and stability. Applications include antiangiogenic agents for cancer treatment and anti-infective agents (Henriques & Craik, 2010).
properties
IUPAC Name |
(2R,11S,14S)-14-methylpentacyclo[13.2.2.01,14.02,11.05,10]nonadeca-5(10),6,8-triene-7,15-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26O2/c1-18-7-6-16-15-4-3-14(21)12-13(15)2-5-17(16)19(18)8-10-20(18,22)11-9-19/h3-4,12,16-17,21-22H,2,5-11H2,1H3/t16-,17-,18+,19?,20?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGXXZMDWSWSCSI-UYUJGIFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H](C14CCC2(CC4)O)CCC5=C3C=CC(=C5)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50921978 |
Source
|
| Record name | 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,17-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50921978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclodiol | |
CAS RN |
116229-13-1 |
Source
|
| Record name | 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,17-diol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=116229-13-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Zk 115194 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0116229131 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 14,21-Cyclo-19-norpregna-1,3,5(10)-triene-3,17-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50921978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ZK-115194 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GH2S6QPT38 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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